Cas no 1374300-72-7 (Methyl 2-oxoazepane-4-carboxylate)

• Product Name: Methyl 2-oxoazepane-4-carboxylate
• CAS No: 1374300-72-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 2126585
• Update Time: 2023-08-04

Methyl 2-oxoazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-oxoazepane-4-carboxylate
• WTUTXBNXNASTOL-UHFFFAOYSA-N
• Hexahydro-2-oxo-2H-azepine-4-carboxylic acid methyl ester
• Methyl 2-oxoazepane-4-carboxylate

• Inchi： 1S/C8H13NO3/c1-12-8(11)6-3-2-4-9-7(10)5-6/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： WTUTXBNXNASTOL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(NCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 55.4